Cas no 2228304-29-6 (1-4-(2-bromoethyl)phenylpyrrolidine)

• Product Name: 1-4-(2-bromoethyl)phenylpyrrolidine
• CAS No: 2228304-29-6
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6373805
• PubChem ID: 165696479
• Update Time: 2025-05-25

1-4-(2-bromoethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-bromoethyl)phenylpyrrolidine
• 2228304-29-6
• EN300-1919822
• 1-[4-(2-bromoethyl)phenyl]pyrrolidine

• Inchi： 1S/C12H16BrN/c13-8-7-11-3-5-12(6-4-11)14-9-1-2-10-14/h3-6H,1-2,7-10H2
• InChI Key： VFUMCFHUDYUJRX-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-4-(2-bromoethyl)phenylpyrrolidine

Chemical Profile of 1-4-(2-bromoethyl)phenylpyrrolidine (CAS No. 2228304-29-6)

1-4-(2-bromoethyl)phenylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228304-29-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyrrolidine ring fused with a phenyl group, which is further substituted with a 2-bromoethyl side chain. Such structural motifs are of considerable interest due to their potential in modulating biological pathways and their utility in the development of novel therapeutic agents.

The pyrrolidine core is a common scaffold in bioactive molecules, known for its ability to engage with various biological targets, including enzymes and receptors. The incorporation of an aromatic phenyl ring enhances the lipophilicity and binding affinity of the molecule, making it a valuable candidate for drug design. The presence of the 2-bromoethyl group introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-4-(2-bromoethyl)phenylpyrrolidine and its analogs. The bromoethyl substituent, in particular, has been recognized as a versatile handle for mediating interactions with biological macromolecules. This feature has led to its investigation in various contexts, including the development of kinase inhibitors and other small-molecule drugs targeting cancer-related pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Kinases, a family of enzymes crucial for cell signaling, are frequently dysregulated in cancerous cells. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks that drive tumor growth and progression. The structural framework of 1-4-(2-bromoethyl)phenylpyrrolidine provides an excellent starting point for such endeavors, as it allows for precise tuning of binding interactions through structural modifications.

Recent studies have highlighted the compound's interaction with tyrosine kinases, which are overactive in many types of cancer. The bromoethyl group can serve as a linker to connect the pyrrolidine and phenyl moieties in a way that optimizes binding to the kinase active site. Additionally, the phenyl ring can be further functionalized to enhance selectivity and reduce off-target effects. These attributes make 1-4-(2-bromoethyl)phenylpyrrolidine a promising candidate for preclinical testing as a lead compound in oncology drug discovery.

Beyond its oncology applications, 1-4-(2-bromoethyl)phenylpyrrolidine has also been explored for its potential in treating neurological disorders. The pyrrolidine scaffold is known to interact with neurotransmitter systems, suggesting that this compound could modulate synaptic activity or receptor function. Further research is warranted to investigate its effects on targets such as serotonin receptors or NMDA receptors, which are implicated in conditions like depression and neurodegenerative diseases.

The synthesis of 1-4-(2-bromoethyl)phenylpyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrrolidine ring through cyclization reactions, followed by coupling reactions to introduce the phenyl and bromoethyl substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The chemical stability and solubility profile of 1-4-(2-bromoethyl)phenylpyrrolidine are critical factors that influence its suitability for pharmaceutical applications. The compound's solubility in common organic solvents makes it amenable to formulation into various drug delivery systems. Additionally, its stability under storage conditions ensures long-term viability for both research and clinical use.

In conclusion,1-4-(2-bromoethyl)phenylpyrrolidine (CAS No. 2228304-29-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery across multiple therapeutic areas, particularly oncology and neurology. As research continues to uncover new biological targets and mechanisms, compounds like 1-4-(2-bromoethyl)phenylpyrrolidine are poised to play an increasingly important role in the development of next-generation therapeutics.